4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate

• IUPAC Name: [4-[2-(3-chloro-4-methylanilino)-1,3-thiazol-4-yl]phenyl] acetate
• InChI: InChI=1S/C18H15ClN2O2S/c1-11-3-6-14(9-16(11)19)20-18-21-17(10-24-18)13-4-7-15(8-5-13)23-12(2)22/h3-10H,1-2H3,(H,20,21)
• InChI Key: KPTFRBLMSFSISU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CS2)C3=CC=C(C=C3)OC(=O)C)Cl
• Molecular Formula: C18H15ClN2O2S
• Molecular Weight: 358.8 g/mol

Description

4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate is a chemical compound that belongs to the class of thiazole derivatives. It has gained significant attention in scientific research due to its potential biological activities. The compound has been synthesized through various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate is not fully understood. However, studies suggest that the compound exerts its biological activities through various mechanisms, including inhibition of DNA synthesis, induction of apoptosis, and modulation of oxidative stress and inflammation pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate have been studied in vitro and in vivo. The compound has been shown to inhibit the growth of bacterial and fungal strains by disrupting their cell membrane and inhibiting DNA synthesis. In cancer research, the compound has exhibited cytotoxic effects by inducing apoptosis and inhibiting cell proliferation. The anti-inflammatory and antioxidant properties of the compound have also been investigated for their potential therapeutic applications in various diseases, including cardiovascular diseases, diabetes, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate in lab experiments include its potential biological activities, ease of synthesis, and availability. However, the limitations of using the compound include its low solubility in water and some organic solvents, which may affect its bioavailability and efficacy.

Future Directions

For the research on 4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate include further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential therapeutic applications in various diseases. The compound can also be modified to improve its solubility and efficacy. Additionally, the compound can be used as a lead compound for the development of new drugs with improved biological activities.

Scientific Research Applications

4-{2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazol-4-yl}phenyl acetate has been studied for its potential biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties. The compound has shown promising results in inhibiting the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA). In cancer research, the compound has exhibited cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. The anti-inflammatory and antioxidant properties of the compound have also been investigated for their potential therapeutic applications.